2-[4-(4-phenyl-1-piperazinyl)butyl]tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione

• Molecular Formula: C20H28N4O2
• Molecular Weight: 356.5 g/mol
• IUPAC Name: 2-[4-(4-phenylpiperazin-1-yl)butyl]-5,6,7,7a-tetrahydropyrrolo[1,2-c]imidazole-1,3-dione
• InChI: InChI=1S/C20H28N4O2/c25-19-18-9-6-12-23(18)20(26)24(19)11-5-4-10-21-13-15-22(16-14-21)17-7-2-1-3-8-17/h1-3,7-8,18H,4-6,9-16H2
• InChI Key: WWAPNQKWAZMCKH-UHFFFAOYSA-N
• SMILES: C1CC2C(=O)N(C(=O)N2C1)CCCCN3CCN(CC3)C4=CC=CC=C4

Description

2-[4-(4-phenyl-1-piperazinyl)butyl]tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione, also known as PNU-282987, is a selective agonist of α7 nicotinic acetylcholine receptors (nAChRs). This compound has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

2-[4-(4-phenyl-1-piperazinyl)butyl]tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione acts as a positive allosteric modulator of α7 nAChRs, which are widely distributed in the central nervous system (CNS). Upon binding to the receptor, this compound enhances the activity of α7 nAChRs, leading to an increase in the release of neurotransmitters such as acetylcholine, dopamine, and glutamate.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including improving cognitive function, reducing inflammation, and protecting against oxidative stress. In addition, this compound has been found to enhance synaptic plasticity, which is critical for learning and memory.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[4-(4-phenyl-1-piperazinyl)butyl]tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione in lab experiments is its high selectivity for α7 nAChRs, which allows for precise modulation of this receptor subtype. However, one of the limitations of this compound is its short half-life, which requires frequent dosing in in vivo experiments.

Future Directions

There are several potential future directions for the use of 2-[4-(4-phenyl-1-piperazinyl)butyl]tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione in scientific research. One direction is to investigate the therapeutic potential of this compound in other neurological and psychiatric disorders, such as Parkinson's disease and anxiety disorders. Another direction is to explore the use of this compound in combination with other drugs to enhance its therapeutic effects. Finally, further research is needed to optimize the pharmacokinetic properties of this compound to improve its efficacy and reduce dosing frequency.

Synthesis Methods

The synthesis of 2-[4-(4-phenyl-1-piperazinyl)butyl]tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione involves a multi-step process that includes the reaction of 1-methyl-1H-pyrrole-2-carboxylic acid with 4-(4-bromobutyl)piperazine to form the intermediate, which is then subjected to a cyclization reaction to obtain the final product.

Scientific Research Applications

2-[4-(4-phenyl-1-piperazinyl)butyl]tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been widely used in scientific research to investigate the role of α7 nAChRs in various physiological and pathological processes. This compound has shown promising results in the treatment of Alzheimer's disease, schizophrenia, depression, and other cognitive disorders.